N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide

• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H17N3O2/c1-2-14-5-7-15(8-6-14)21-24-18-12-17(9-10-19(18)26-21)23-20(25)16-4-3-11-22-13-16/h3-13H,2H2,1H3,(H,23,25)
• InChI Key: ONRZOWKVGPEJQS-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CN=CC=C4

Description

N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide, also known as BCI-121, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. BCI-121 has been shown to have a high affinity for the protein kinase CK2, which plays a crucial role in a variety of cellular processes, including cell growth, proliferation, and apoptosis.

Mechanism of Action

The mechanism of action of N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide involves the inhibition of CK2, which is a serine/threonine protein kinase that regulates a variety of cellular processes. CK2 is overexpressed in many types of cancer, making it an attractive target for cancer therapy. N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide binds to the ATP-binding site of CK2, preventing its activity and leading to the inhibition of downstream signaling pathways that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has also been shown to have antiviral activity against HPV and HSV, as well as neuroprotective effects in Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide is its high affinity for CK2, which makes it a potent inhibitor of this protein kinase. N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has also been shown to have good selectivity for CK2, with minimal off-target effects. However, one limitation of N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide is its poor solubility in aqueous solutions, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the study of N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide, including the development of more potent and selective inhibitors of CK2, the investigation of its potential therapeutic applications in other diseases, and the optimization of its pharmacokinetic properties for clinical use. In addition, the study of N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide could lead to a better understanding of the role of CK2 in various cellular processes and its potential as a therapeutic target.

Synthesis Methods

The synthesis of N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide involves a multistep process that includes the reaction of 4-ethylphenylamine with 2-amino-5-chloropyridine to form the intermediate 2-(4-ethylphenyl)-5-chloropyridin-3-amine. This intermediate is then reacted with 2-hydroxybenzaldehyde to form the benzoxazole ring, followed by the reaction with 3-pyridinecarboxylic acid to form the final product, N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide. The synthesis of N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has been optimized to yield a high purity product with good reproducibility.

Scientific Research Applications

N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and viral infections. In cancer research, N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has been shown to inhibit the growth and proliferation of cancer cells by targeting CK2, which is overexpressed in many types of cancer. N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has also been shown to have antiviral activity against human papillomavirus (HPV) and herpes simplex virus (HSV). In addition, N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease.